Cas no 3111-52-2 (Potassium Benzenethiolate)

Potassium Benzenethiolate (C6H5SK) is a potassium salt of benzenethiol, commonly used as a nucleophile and base in organic synthesis. Its strong nucleophilic properties make it valuable in reactions such as nucleophilic aromatic substitution (SNAr) and thiol-ene coupling. The compound is particularly effective in deprotonating weak acids and facilitating the formation of carbon-sulfur bonds. Potassium Benzenethiolate offers advantages in stability and handling compared to free thiols, reducing odor and oxidation risks. It is often employed in pharmaceutical and agrochemical synthesis, where precise sulfur incorporation is required. The solid form ensures consistent reactivity and ease of use in anhydrous conditions.

Potassium Benzenethiolate structure

Product Name:Potassium Benzenethiolate

CAS No:3111-52-2

MF:C₆H₅KS

MW:148.267201185226

MDL:MFCD20483758

CID:294842

PubChem ID:11789364

Update Time:2025-05-26

Potassium Benzenethiolate Chemical and Physical Properties

Names and Identifiers

- Benzenethiol, potassiumsalt (1:1)
- potassium benzenethiolate
- Benzenethiol, potassium salt (8CI,9CI)
- Benzenethiol,potassium deriv. (6CI)
- Potassium phenylmercaptide
- Potassium phenylsulfide
- Potassium phenylthiolate
- Potassium thiophenolate
- Potassium thiophenoxide
- Potassium thiophenylate
- Potassium,(phenylthio)- (7CI)
- Benzenethiol, potassium salt
- OALPPYUMFWGHEK-UHFFFAOYSA-M
- AK316593
- potassium;benzenethiolate
- DB-173225
- SCHEMBL1260888
- PotassiumBenzenethiolate
- G75315
- MFCD20483758
- AKOS027323963
- potassium phenylsulfanide
- 3111-52-2
- Potassium Benzenethiolate
- MDL： MFCD20483758
- Inchi： 1S/C6H6S.K/c7-6-4-2-1-3-5-6;/h1-5,7H;/q;+1/p-1
- InChI Key： OALPPYUMFWGHEK-UHFFFAOYSA-M
- SMILES： [K+].[S-]C1C=CC=CC=1

Computed Properties

Exact Mass: 147.97490282g/mol
Monoisotopic Mass: 147.97490282g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 50.5
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 1

Experimental Properties

Melting Point: >300 ºC

Potassium Benzenethiolate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019088414-10g	Potassium benzenethiolate	3111-52-2	95%	10g	$198.00	2023-09-02
Chemenu	CM344572-1g	Potassium benzenethiolate	3111-52-2	95%+	1g	$103	2022-06-11
Chemenu	CM344572-5g	Potassium benzenethiolate	3111-52-2	95%+	5g	$315	2022-06-11
Chemenu	CM344572-10g	Potassium benzenethiolate	3111-52-2	95%+	10g	$515	2022-06-11
abcr	AB469989-1 g	Potassium thiophenolate, 95%; .	3111-52-2	95%	1g	€297.00	2023-07-18
abcr	AB469989-5 g	Potassium thiophenolate, 95%; .	3111-52-2	95%	5g	€807.00	2023-07-18
abcr	AB469989-1g	Potassium thiophenolate, 95%; .	3111-52-2	95%	1g	€246.00	2025-02-15
abcr	AB469989-5g	Potassium thiophenolate, 95%; .	3111-52-2	95%	5g	€654.00	2025-02-15
1PlusChem	1P00BLKE-1g	Benzenethiol, potassium salt	3111-52-2	96%	1g	$41.00	2025-02-25
1PlusChem	1P00BLKE-5g	Benzenethiol, potassium salt	3111-52-2		5g	$124.00	2024-05-06

Potassium Benzenethiolate Related Literature

1. Reactions involving hexafluoropropylene oxide.1 Part 2. A novel “dethioesterification” of a fluorinated sulfur containing ester

Paul L. Coe,Marianne L?hr,Owen R. Chambers,Christophe Rochin J. Chem. Soc. Perkin Trans. 1 1999 569
2. Valence-bond isomer chemistry. Part III. Some addition and nucleophilic substitution reactions of hexafluorobicyclo[2,2,0]hexa-2,5-diene

M. G. Barlow,R. N. Haszeldine,W. D. Morton,D. R. Woodward J. Chem. Soc. Perkin Trans. 1 1972 2170
3. Germyl and silyl derivatives of phenol and thiophenol

C. Glidewell,D. W. H. Rankin J. Chem. Soc. A 1969 753
4. Polyfluoroarenes. Part XI. Reactions of tetrafluorophthalonitrile with nucleophilic reagents

J. M. Birchall,R. N. Haszeldine,J. O. Morley J. Chem. Soc. C 1970 456
5. Application of intramolecular glycosidation to the stereocontrolled synthesis of disaccharides containing α-gluco and α-galacto linkages

Mikael Bols J. Chem. Soc. Chem. Commun. 1993 791

Related Categories

Additional information on Potassium Benzenethiolate

Recent Advances in the Application of Potassium Benzenethiolate (CAS: 3111-52-2) in Chemical Biology and Pharmaceutical Research

Potassium benzenethiolate (CAS: 3111-52-2), a key organosulfur compound, has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its thiolate anion (C6H5S−) and potassium counterion, serves as a crucial building block in organic synthesis, drug development, and materials science. Recent studies have explored its unique reactivity profile, particularly in nucleophilic aromatic substitution (SNAr) reactions and transition-metal-catalyzed cross-coupling processes, which are pivotal for constructing complex molecular architectures.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of potassium benzenethiolate as a ligand in palladium-catalyzed C−S bond formation, enabling the synthesis of novel aryl thioether derivatives with potential anticancer activity. The researchers utilized density functional theory (DFT) calculations to elucidate the mechanistic pathway, revealing that the potassium cation plays a critical role in stabilizing the transition state. This finding opens new avenues for designing more efficient catalytic systems for sulfur-containing drug candidates.

In the realm of bioconjugation, potassium benzenethiolate has emerged as a valuable tool for site-specific protein modification. A recent Nature Communications paper (2024) highlighted its use in chemoselective thiol-disulfide exchange reactions, enabling the construction of stable antibody-drug conjugates (ADCs) with improved pharmacokinetic properties. The study reported a 40% increase in conjugate homogeneity compared to traditional maleimide-based approaches, addressing a long-standing challenge in ADC development.

From a safety and pharmacokinetic perspective, ongoing research has focused on understanding the metabolic fate of potassium benzenethiolate-derived compounds. A 2024 Chemical Research in Toxicology study employed LC-MS/MS techniques to identify novel glutathione adducts formed during the hepatic metabolism of benzenethiolate-containing drug candidates. These findings are critical for assessing potential toxicity risks and optimizing lead compounds in preclinical development.

The industrial applications of potassium benzenethiolate have also expanded, with several pharmaceutical companies incorporating it into continuous flow manufacturing processes. A 2023 Organic Process Research & Development report detailed a scalable, safer protocol for handling this moisture-sensitive reagent using automated powder dosing systems, achieving >99% conversion in Suzuki-Miyaura couplings at kilogram scale. This technological advancement addresses previous challenges associated with its industrial-scale utilization.

Looking forward, the unique properties of potassium benzenethiolate (3111-52-2) position it as a strategic reagent in emerging areas such as PROTAC development and covalent inhibitor design. Current research directions include exploring its potential in chalcogen bonding interactions and as a directing group for C−H activation reactions. As synthetic methodologies continue to evolve, this compound is expected to play an increasingly important role in addressing complex challenges in medicinal chemistry and chemical biology.